N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfonyl)acetamide

• IUPAC Name: 2-(benzenesulfonyl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H16N2O4S2/c1-2-23-12-8-9-14-15(10-12)24-17(18-14)19-16(20)11-25(21,22)13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,18,19,20)
• InChI Key: QFINUVNBGSTCCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H16N2O4S2
• Molecular Weight: 376.5 g/mol

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfonyl)acetamide, also known as EBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. EBA belongs to the class of benzothiazole derivatives, which have been found to possess a wide range of biological activities.

Scientific Research Applications

Pharmacological Studies

A series of benzothiazole sulfonamides, including compounds related to N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfonyl)acetamide, have been synthesized and studied for various pharmacological activities. For instance, certain derivatives have demonstrated significant diuretic activities in experimental rats. One compound, in particular, showed better diuretic activity than reference drugs, suggesting potential as a new class of diuretic agents. Docking studies provided insights into the binding mode of these compounds with the carbonic anhydrase enzyme, indicating the molecular interactions that contribute to their biological activity (Husain et al., 2016).

Antinociceptive and Anti-inflammatory Applications

Compounds structurally related to N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(phenylsulfonyl)acetamide have been explored for their antinociceptive and anti-inflammatory properties. One study highlighted a nonpeptidic Bradykinin B1 receptor antagonist that showed significant antinociceptive actions in various mouse models, suggesting potential applications in managing pain and inflammation (Porreca et al., 2006).

Anticonvulsant and Neuroprotective Effects

Benzothiazole derivatives have been evaluated for their anticonvulsant and neuroprotective effects. Several studies have synthesized and assessed the efficacy of these compounds in reducing seizure episodes and providing neuroprotection. For instance, certain N-(substituted benzothiazol-2-yl)amide derivatives have shown promise as anticonvulsants with median effective doses comparable to established drugs, and also demonstrated neuroprotective effects by modulating oxidative stress markers (Hassan et al., 2012; Ali & Siddiqui, 2015).

Endothelin-Receptor Antagonism

Some benzothiazole sulfonamides have been characterized for their role as endothelin-receptor antagonists. These compounds have shown potential in inhibiting vasocontraction and vasorelaxation mediated by endothelin receptors, indicating their therapeutic potential in cardiovascular diseases and conditions related to endothelin receptor activity (Iwasaki et al., 1999).